2-PHENOXY-1-(1,2,3,4-TETRAHYDROISOQUINOLIN-2-YL)PROPAN-1-ONE

• IUPAC Name: 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-phenoxypropan-1-one
• InChI: InChI=1S/C18H19NO2/c1-14(21-17-9-3-2-4-10-17)18(20)19-12-11-15-7-5-6-8-16(15)13-19/h2-10,14H,11-13H2,1H3
• InChI Key: IQPRGUXLQAUMAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2=CC=CC=C2C1)OC3=CC=CC=C3
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• Solubility: >42.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-PHENOXY-1-(1,2,3,4-TETRAHYDROISOQUINOLIN-2-YL)PROPAN-1-ONE is a synthetic compound that belongs to the class of isoquinoline derivatives. Isoquinoline alkaloids are a large group of natural products known for their diverse biological activities. The compound’s structure includes a phenoxy group and a tetrahydroisoquinoline moiety, making it a subject of interest in medicinal chemistry and pharmacology .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-PHENOXY-1-(1,2,3,4-TETRAHYDROISOQUINOLIN-2-YL)PROPAN-1-ONE typically involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3), phosphorus pentoxide (P2O5), or zinc chloride (ZnCl2) . The reaction conditions often require elevated temperatures to facilitate the cyclization process.

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach would involve optimizing the synthetic route for large-scale production. This includes ensuring the availability of starting materials, optimizing reaction conditions for yield and purity, and implementing efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-PHENOXY-1-(1,2,3,4-TETRAHYDROISOQUINOLIN-2-YL)PROPAN-1-ONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinoline derivatives.

Reduction: Reduction reactions can convert the compound into its dihydro derivatives.

Substitution: The phenoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) can be employed.

Major Products Formed

The major products formed from these reactions include various quinoline and dihydroisoquinoline derivatives, which can exhibit different biological activities .

Scientific Research Applications

2-PHENOXY-1-(1,2,3,4-TETRAHYDROISOQUINOLIN-2-YL)PROPAN-1-ONE has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex isoquinoline derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for neurodegenerative disorders and infectious diseases.

Industry: It can be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-PHENOXY-1-(1,2,3,4-TETRAHYDROISOQUINOLIN-2-YL)PROPAN-1-ONE involves its interaction with specific molecular targets and pathways. The compound’s isoquinoline moiety allows it to interact with enzymes and receptors involved in various biological processes. For example, it can inhibit certain enzymes by binding to their active sites, thereby modulating biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• 1-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)propan-2-one
• 2-(4-Fluorophenyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]-1-phenylethan-1-one
• 2-(4-Fluorophenyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]cyclohexan-1-one
• 2-(6,7-Dimethoxy-2-(p-tolyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]cyclohexan-1-one

Uniqueness

2-PHENOXY-1-(1,2,3,4-TETRAHYDROISOQUINOLIN-2-YL)PROPAN-1-ONE is unique due to its phenoxy group, which imparts distinct chemical and biological properties. This structural feature differentiates it from other isoquinoline derivatives and contributes to its specific interactions with biological targets .